Cas no 16017-11-1 (2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(2-phosphonophenyl)diazenyl]-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(2-phosphonophenyl)diazenyl]-
• CAS No: 16017-11-1
• MF: C₂₂H₁₈N₄O₁₄P₂S₂
• MW: 688.474244594574
• CID: 177408
• Update Time: 2023-11-19

2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(2-phosphonophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(2-phosphonophenyl)diazenyl]-
• 4,5-dioxo-3,6-bis[(2-phosphonophenyl)hydrazinylidene]naphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3,6-bis[(o-phosphonophenyl)azo]-(8CI)
• 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[(2-phosphonophenyl)azo]- (9CI)
• Phosphonazo III
• 4,5-Dihydroxy-3,6-bis[(2-phosphonophenyl)azo]-2,7-naphthalenedisulfonic acid
• 4,5-Dioxo-3,6-bis[2-(2-phosphonophenyl)hydrazinylidene]-3,4,5,6-tetrahydronaphthalene-2,7-disulfonic acid
• CID 135407789

• Inchi： 1S/C22H18N4O14P2S2/c27-21-18-11(9-16(43(35,36)37)19(21)25-23-12-5-1-3-7-14(12)41(29,30)31)10-17(44(38,39)40)20(22(18)28)26-24-13-6-2-4-8-15(13)42(32,33)34/h1-10,27-28H,(H2,29,30,31)(H2,32,33,34)(H,35,36,37)(H,38,39,40)/b25-23+,26-24+
• InChI Key： HGDCRCXUJJTDGI-OGGGYYITSA-N
• SMILES： S(C1C(=C(C2C(=C(C(=CC=2C=1)S(=O)(=O)O)/N=N/C1C=CC=CC=1P(=O)(O)O)O)O)/N=N/C1C=CC=CC=1P(=O)(O)O)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 1300
• Topological Polar Surface Area: 331

Experimental Properties

• PSA: 343.10000
• LogP: 0.27000